N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide

• IUPAC Name: N-(2-methylpropyl)-4-methylsulfanylbenzenesulfonamide
• InChI: InChI=1S/C11H17NO2S2/c1-9(2)8-12-16(13,14)11-6-4-10(15-3)5-7-11/h4-7,9,12H,8H2,1-3H3
• InChI Key: MBSWKFLALZLWFI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNS(=O)(=O)C1=CC=C(C=C1)SC
• Molecular Formula: C11H17NO2S2
• Molecular Weight: 259.4 g/mol

Description

N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antibiotics. This compound features a benzenesulfonamide core with a 2-methylpropyl group and a methylsulfanyl group attached to the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide typically involves the sulfonation of a suitable benzene derivative followed by the introduction of the 2-methylpropyl and methylsulfanyl groups. One common method involves the reaction of 4-chlorobenzenesulfonyl chloride with 2-methylpropylamine in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The sulfonamide group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nitric acid (for nitration), halogens (for halogenation).

Major Products Formed

Oxidation: Sulfoxide or sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Nitro or halogenated derivatives.

Scientific Research Applications

N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use as a pharmaceutical agent, particularly in the development of new antibiotics.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide involves its interaction with specific molecular targets. In the case of its antimicrobial activity, the compound may inhibit the synthesis of folic acid in bacteria by binding to the enzyme dihydropteroate synthase. This inhibition prevents the bacteria from synthesizing essential nucleotides, leading to their death.

Comparison with Similar Compounds

Similar Compounds

N-methylbenzenesulfonamide: Lacks the 2-methylpropyl and methylsulfanyl groups.

N-(2-amino-2-methylpropyl)benzenesulfonamide: Contains an amino group instead of a methylsulfanyl group.

Uniqueness

N-(2-methylpropyl)-4-(methylsulfanyl)benzenesulfonamide is unique due to the presence of both the 2-methylpropyl and methylsulfanyl groups, which can influence its chemical reactivity and biological activity. These functional groups may enhance its solubility, stability, and interaction with molecular targets compared to similar compounds.